N-methyl-2-(3-oxo-2-azaspiro[4.5]dec-2-yl)-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)acetamide

• IUPAC Name: N-methyl-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)acetamide
• InChI: InChI=1S/C20H29N3O3/c1-22(12-16-15-7-3-4-8-17(15)26-21-16)19(25)13-23-14-20(11-18(23)24)9-5-2-6-10-20/h2-14H2,1H3
• InChI Key: ZOTPNZYEDUYSRT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NOC2=C1CCCC2)C(=O)CN3CC4(CCCCC4)CC3=O
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis involves intermolecular Ugi reactions combining gabapentin with glyoxal and cyclohexyl isocyanide or aromatic aldehyde and tert-butyl isocyanide under mild conditions, producing N-cyclohexyl and N-tert-butyl derivatives. This represents the first report of using gabapentin in Ugi reactions to yield compounds with significant yields, showcasing a novel methodology in synthesizing complex acetamide derivatives (Amirani Poor et al., 2018).

Molecular Structure Analysis

Theoretical studies accompanying the synthesis demonstrate the influence of electron-donating and withdrawing groups on the strength of intramolecular hydrogen bonds. These insights are crucial for understanding the molecular architecture and interactions within these compounds, highlighting the nuanced balance of electronic effects in determining molecular stability and reactivity (Amirani Poor et al., 2018).

Chemical Reactions and Properties

Further exploration into the chemical reactions reveals the versatility of the compound's scaffold, enabling various functionalizations and modifications. This adaptability underscores the compound's utility in synthesizing a broad range of derivatives, each with distinct chemical properties suitable for diverse applications (Darehkordi et al., 2016).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are determined by the compound's molecular framework. These properties are essential for practical applications, affecting the compound's behavior in solvents, its stability under different conditions, and its suitability for various synthetic pathways (Konovalova et al., 2013).